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The construction of the Pourbaix diagram for vanadium is based on the thermodynamic data
for the various chemical and electrochemical reactions that can occur in the V-H20 system.
These reactions fall into three main categories: redox reactions (electron transfer), acid-base
reactions (proton transfer), and precipitation/dissolution reactions. The following tables
summarize the key equilibria, which are essential for constructing and interpreting the Pourbaix
diagram for aqueous vanadium species.

Redox Equilibria

Redox reactions are dependent on the electrochemical potential. The equilibrium lines for these
reactions are horizontal on a Pourbaix diagram if they do not involve H* or OH~ ions, and
sloped if they do. The equations are typically written as reductions.
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. Standard Potential (E°, .
Reaction Nernst Equation (at 25 °C)
Volts)

E =-0.255 + 0.0591
log([Ve*1/[v#*])

V3t + e = V2 -0.255

E=0.337-0.1182 pH +
0.0591 log([VO2+]/[V3+])

VO2* + 2H* + e~ = V3* + H20 +0.337

VOz* + 2HY + e~ & VO2*+ + 1,000 E =1.000-0.1182 pH +
+1.

H20 0.0591 log([VO2*]/[VO2*])

V20s5(s) + 6H + 2e~ = 2V0O2* 0.663 E =0.663-0.1773 pH - 0.0591
+0.

+ 3H20 log([VO?*])

2V02* + 3H20 + 2e~ = 0.137 E =0.137-0.1182 pH - 0.0591
+0.

V203(s) + 4H+ log([VO#*])

Hydrolysis (Acid-Base) Equilibria

Hydrolysis reactions are dependent on pH and are represented by vertical lines on a Pourbaix
diagram. These reactions describe the interaction of dissolved vanadium ions with water to
form various hydroxy complexes and polyvanadates. The speciation of vanadate, in particular,
Is complex and concentration-dependent.[4][5]
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Reaction

pKa or log K

V3* + H20 & VOH?* + H*

2.47[6][71[8](®]

VO?* + H20 = VO(OH)* + H*

5.30[10]

2V02* + 2H20 = (VO)2(OH)22* + 2H*

6.71[10]

VO2z* + H20 & HVOs + H*

3.06[6][71[8]1[9]

HVOs & VO3~ + H* ~3.8
10VO2* + 8H20 = H2V10028*~ + 14H* -
H2V10028%~ & HV10028>~ + H* 6.0
HV10028%~ & V100285~ + H* 8.5
V043~ + H* & HVO4?~ 13.0
HVO42~ + H* & H2VOa4~ 8.2
H2VO4~™ + H* = H3VOa4 3.8

Precipitation/Dissolution Equilibria

These equilibria are also pH-dependent and are represented by vertical or sloped lines,

depending on the specific reaction. They define the boundaries between solid phases and

dissolved species. The solubility of vanadium oxides is generally low.[11][12][13][14]

Reaction

Solubility Product (Ksp) or Equilibrium
Constant (K)

V20s5(s) + 2H* = 2VO2* + H20 log K=3.5

V20s(s) + H20 = 2HVOs3 log K=-3.2

V203(s) + 2H*+ = 2V3+ + 3H20 -

VO2(s) + 2H* & VO2* + H20 -
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Experimental Protocols for the Determination of a
Pourbaix Diagram

The experimental determination of a Pourbaix diagram involves a series of electrochemical and
analytical measurements to identify the stable vanadium species and the boundaries between
them at various pH and potential values.

Materials and Equipment

e Vanadium Salt: A high-purity vanadium salt (e.g., VOSOa, VCIs, NaVOs) to prepare the
agueous solutions.

o Electrochemical Cell: A three-electrode cell consisting of a working electrode (e.g., platinum
or glassy carbon), a reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode -
SCE), and a counter electrode (e.g., platinum wire).

o Potentiostat/Galvanostat: To control the potential of the working electrode and measure the
resulting current.

e pH Meter and Electrode: For accurate measurement of the solution pH.

 Inert Gas: Nitrogen or Argon to deaerate the solutions and prevent oxidation by atmospheric
oxygen.

o Spectrophotometer (UV-Vis): To identify and quantify the different vanadium species in
solution based on their characteristic absorption spectra.

o Buffers and Reagents: A range of buffer solutions or acids (e.g., H2SO4, HCIO4) and bases
(e.g., NaOH) to adjust the pH.

Experimental Workflow
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Solution Preparation

Prepare stock solution
of vanadium salt

Adjust pH to a
specific value

Deaerate with
inert gas

Measurements

Species Identification

Withdraw aliquot of solution

Analyze with UV-Vis
spectrophotometry

Identify predominant
vanadium species

Data Compilation
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Plot potential vs. pH

Identify phase boundaries
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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